Cas no 1238062-30-0 (1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 1238062-30-0
• MF: C₁₄H₁₅IN₂O
• MW: 354.186175584793
• CID: 2145154
• Update Time: 2023-11-19

1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazole
• CID 121004589
• 1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C14H15IN2O/c15-13-10-12(11-6-2-1-3-7-11)16-17(13)14-8-4-5-9-18-14/h1-3,6-7,10,14H,4-5,8-9H2
• InChI Key： OHJTZGXLRNTEOS-UHFFFAOYSA-N
• SMILES： IC1=CC(C2C=CC=CC=2)=NN1C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 27

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 464.5±45.0 °C(Predicted)
• pka: -0.85±0.19(Predicted)